![molecular formula C21H25ClN2O3 B1486030 Benzyl 3-(3,5-dimethylbenzoyl)-1-piperazinecarboxylate hydrochloride CAS No. 2203017-45-0](/img/structure/B1486030.png)
Benzyl 3-(3,5-dimethylbenzoyl)-1-piperazinecarboxylate hydrochloride
Overview
Description
The compound is a benzyl ester of a piperazine carboxylic acid, substituted with a 3,5-dimethylbenzoyl group. The benzyl group is a common protecting group in organic synthesis, and piperazine is a common moiety in pharmaceutical compounds .
Molecular Structure Analysis
The molecular structure would consist of a piperazine ring (a six-membered ring with two nitrogen atoms) attached to a carboxylic acid ester group. The ester would be substituted with a benzyl group and a 3,5-dimethylbenzoyl group .Chemical Reactions Analysis
The compound could undergo various reactions typical of esters, such as hydrolysis under acidic or basic conditions. The piperazine ring could also undergo reactions at the nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties would depend on the specific structure of the compound. Generally, esters have higher boiling points than their corresponding carboxylic acids due to their larger size .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
benzyl 3-(3,5-dimethylbenzoyl)piperazine-1-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3.ClH/c1-15-10-16(2)12-18(11-15)20(24)19-13-23(9-8-22-19)21(25)26-14-17-6-4-3-5-7-17;/h3-7,10-12,19,22H,8-9,13-14H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROLADZVRHBCJQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)C2CN(CCN2)C(=O)OCC3=CC=CC=C3)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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